Cas no 1482853-24-6 (4-(3-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1482853-24-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5833954
• PubChem ID: 65586614
• Update Time: 2025-06-09

4-(3-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-(3-methylphenyl)-
• 4-(M-tolyl)oxazolidin-2-one
• 4-(3-methylphenyl)-1,3-oxazolidin-2-one
• 1482853-24-6
• AKOS014925240
• EN300-1680976
• CS-0349770

• Inchi： 1S/C10H11NO2/c1-7-3-2-4-8(5-7)9-6-13-10(12)11-9/h2-5,9H,6H2,1H3,(H,11,12)
• InChI Key： HJZASCWKXJTGNE-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC(C)=C2)NC1=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±35.0 °C(Predicted)
• pka: 12.29±0.40(Predicted)

Additional information on 4-(3-methylphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1482853-24-6)

4-(3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1482853-24-6) is a specialized organic compound belonging to the oxazolidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structure, featuring a 3-methylphenyl substituent, contributes to its potential applications in drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the context of antimicrobial and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

The oxazolidinone scaffold, exemplified by 4-(3-methylphenyl)-1,3-oxazolidin-2-one, is a versatile platform for designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its relevance in addressing drug-resistant infections, a pressing global health concern. For instance, derivatives of this compound have shown promise in targeting bacterial ribosomes, a mechanism akin to clinically approved oxazolidinone antibiotics like linezolid. This connection to antibiotic resistance solutions makes it a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, CAS No. 1482853-24-6 serves as a valuable intermediate for constructing heterocyclic compounds. Its 3-methylphenyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability. This property is particularly relevant in the development of CNS-targeting drugs, where blood-brain barrier penetration is essential. The compound's adaptability in structure-activity relationship (SAR) studies further underscores its utility in medicinal chemistry pipelines.

Beyond pharmaceuticals, 4-(3-methylphenyl)-1,3-oxazolidin-2-one finds applications in agrochemical formulations. Its structural motifs are leveraged to design crop protection agents with improved efficacy against fungal pathogens. This aligns with the agricultural sector's focus on sustainable pest management, addressing consumer concerns about food security and environmental impact. The compound's potential role in green chemistry initiatives also resonates with current trends toward eco-friendly synthesis methods.

Analytical characterization of CAS No. 1482853-24-6 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are vital for preclinical research. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality chemical datasets for predictive analyses.

In summary, 4-(3-methylphenyl)-1,3-oxazolidin-2-one represents a multifaceted tool for modern chemistry. Its intersections with antibiotic development, CNS therapeutics, and sustainable agriculture position it as a compound of enduring relevance. As research continues to uncover new applications, this oxazolidinone derivative will likely remain a focal point in the quest for innovative scientific solutions.